![molecular formula C23H21NO4 B267055 N-(4-acetylphenyl)-3-(2-phenoxyethoxy)benzamide](/img/structure/B267055.png)
N-(4-acetylphenyl)-3-(2-phenoxyethoxy)benzamide
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Overview
Description
N-(4-acetylphenyl)-3-(2-phenoxyethoxy)benzamide, commonly known as APEB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. APEB is a benzamide derivative and belongs to the class of compounds known as selective estrogen receptor modulators (SERMs).
Mechanism of Action
APEB acts as a selective estrogen receptor modulator (SERM) and selectively binds to estrogen receptors (ERs) in the body. APEB has a higher affinity for ERα than ERβ, and it acts as an estrogen antagonist in breast tissue and an estrogen agonist in bone tissue. APEB also modulates the activity of other signaling pathways, such as the Wnt/β-catenin pathway, which is involved in bone formation.
Biochemical and Physiological Effects:
APEB has been shown to have several biochemical and physiological effects. It has been found to inhibit the proliferation of breast cancer cells by inducing cell cycle arrest and apoptosis. APEB also reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, APEB prevents bone loss and increases bone density by promoting bone formation and reducing bone resorption.
Advantages and Limitations for Lab Experiments
APEB has several advantages for lab experiments. It is a selective estrogen receptor modulator, which means it can be used to study the role of estrogen receptors in various diseases. APEB has also been shown to have low toxicity, making it a safe compound to use in lab experiments. However, APEB has some limitations. It is a relatively new compound, and its pharmacokinetics and pharmacodynamics are not fully understood. Additionally, APEB has poor solubility in water, which can make it difficult to administer in lab experiments.
Future Directions
There are several future directions for research on APEB. One area of research is the development of APEB analogs with improved pharmacokinetics and pharmacodynamics. Another area of research is the investigation of the role of APEB in other diseases such as osteoarthritis and Alzheimer's disease. Additionally, the mechanism of action of APEB needs to be further elucidated to understand its effects on different signaling pathways. Finally, the potential use of APEB as a therapeutic agent in humans needs to be explored further through clinical trials.
Conclusion:
APEB is a promising compound with potential therapeutic applications in various diseases. Its anti-cancer, anti-inflammatory, and anti-osteoporotic properties make it an attractive candidate for further research. The development of APEB analogs with improved pharmacokinetics and pharmacodynamics and the investigation of its role in other diseases are important future directions for research on APEB.
Synthesis Methods
The synthesis of APEB involves a series of chemical reactions that start with the condensation of 4-acetylphenol and 3-(2-phenoxyethoxy)benzoyl chloride. The intermediate product obtained is then treated with ammonia to obtain APEB. The purity of the compound can be improved by recrystallization.
Scientific Research Applications
APEB has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to have anti-cancer, anti-inflammatory, and anti-osteoporotic properties. APEB has been found to inhibit the growth of breast cancer cells by selectively binding to estrogen receptors and modulating their activity. APEB has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. Additionally, APEB has been found to prevent bone loss and increase bone density in animal models of osteoporosis.
properties
Molecular Formula |
C23H21NO4 |
---|---|
Molecular Weight |
375.4 g/mol |
IUPAC Name |
N-(4-acetylphenyl)-3-(2-phenoxyethoxy)benzamide |
InChI |
InChI=1S/C23H21NO4/c1-17(25)18-10-12-20(13-11-18)24-23(26)19-6-5-9-22(16-19)28-15-14-27-21-7-3-2-4-8-21/h2-13,16H,14-15H2,1H3,(H,24,26) |
InChI Key |
ZDGHOTNXKXQSSF-UHFFFAOYSA-N |
SMILES |
CC(=O)C1=CC=C(C=C1)NC(=O)C2=CC(=CC=C2)OCCOC3=CC=CC=C3 |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)NC(=O)C2=CC(=CC=C2)OCCOC3=CC=CC=C3 |
Origin of Product |
United States |
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